LJ570

• Molecular Formula: C27H22O3
• Molecular Weight: 394.5 g/mol
• InChI: InChI=1S/C27H22O3/c28-27(29)26(19-20-11-13-23(14-12-20)21-7-3-1-4-8-21)30-25-17-15-24(16-18-25)22-9-5-2-6-10-22/h1-18,26H,19H2,(H,28,29)/t26-/m0/s1
• InChIKey: DGMLYRGMJHVKNC-SANMLTNESA-N

Conventional PPARα/γ dual agonists lack allosteric binding and fail to dissociate insulin sensitization from adipogenesis. LJ570 uniquely occupies both the canonical and alternative PPARγ pockets (PDB: 4JL4), inhibiting Cdk5-mediated Ser273 phosphorylation (IC50=0.3 µM; 65% in vivo reduction). - Partial PPARγ agonist (Emax 57% of rosiglitazone) with reduced lipid accumulation - Oral efficacy in db/db mice: 62% glucose ↓, 48% triglycerides ↓, 52% FFA ↓ - Crystallographically validated; ideal for structural biology & metabolic research

LJ570 for Research Procurement: PPARα/γ Dual Agonist with Distinct Binding and Phosphorylation Inhibition Properties

LJ570 is a synthetic PPARα/PPARγ dual agonist [1] that activates human PPARα with an EC50 of 1.05 μM and human PPARγ with an EC50 of 0.12 μM in cell-based reporter gene assays [1]. It is distinguished from all previously characterized glitazars by its crystallographically confirmed binding to both the canonical ligand-binding pocket and a solvent-accessible alternative site of PPARγ [2], and by its ability to inhibit Cdk5-mediated phosphorylation of PPARγ at serine 273 (IC50 = 0.3 μM) [1]. The compound is supplied as a solid powder with purity >98% for research use in metabolic disease models [1].

1 PPARγ alternative site binding — canonical plus allosteric engagement

2 Cdk5-mediated PPARγ Ser273 phosphorylation inhibition pathway context

3 Partial PPARγ agonism profile — reduced adipogenic drive relative to full agonists

• [1] Laghezza A, Piemontese L, Cerchia C, et al. Identification of the First PPARα/γ Dual Agonist Able To Bind to Canonical and Alternative Sites of PPARγ and To Inhibit Its Cdk5-Mediated Phosphorylation. J Med Chem. 2018;61(18):8282-8298. View Source
• [2] PDB ID: 6F2L. Crystal structure of the complex between PPARgamma LBD and the ligand LJ570: structure obtained from crystals of the apo-form soaked for 15 days. RCSB Protein Data Bank. View Source

Why LJ570 Cannot Be Substituted by Generic PPARα/γ Dual Agonists in Targeted Research Applications

PPARα/γ dual agonists (glitazars) exhibit wide divergence in subtype selectivity, activation potency, cofactor recruitment, and off-target profiles [1]. LJ570 is not merely another PPARα/γ agonist; it is the first compound in this class demonstrated to simultaneously bind the canonical PPARγ ligand-binding pocket and a structurally distinct alternative site while inhibiting Cdk5-mediated Ser273 phosphorylation [2]. These biochemical features are absent in clinically investigated dual agonists such as tesaglitazar and aleglitazar, meaning that substitution with a generic glitazar will not recapitulate the same receptor occupancy pattern, downstream gene expression signature, or functional metabolic outcomes observed with LJ570 [2][3].

Attribute

LJ570

Conventional dual agonists

Binding sites

Canonical + alternative allosteric site engagement

Canonical LBD only; alternative site pathway context absent

Cdk5 pathway

Ser273 phosphorylation inhibition demonstrated

No published Cdk5 phosphorylation data; mechanism not accessible

PPARγ agonism

Partial agonism — lower adipogenic drive context

Full agonism may drive adipogenesis; endpoint profile differs significantly

• [1] Dietz M, Mohr P, Kuhn B, et al. Comparative molecular profiling of the PPARα/γ activator aleglitazar: PPAR selectivity, activity and interaction with cofactors. ChemMedChem. 2012;7(6):1101-1111. View Source
• [2] Laghezza A, Piemontese L, Cerchia C, et al. Identification of the First PPARα/γ Dual Agonist Able To Bind to Canonical and Alternative Sites of PPARγ and To Inhibit Its Cdk5-Mediated Phosphorylation. J Med Chem. 2018;61(18):8282-8298. View Source
• [3] PDB ID: 6F2L. Crystal structure of the complex between PPARgamma LBD and the ligand LJ570: structure obtained from crystals of the apo-form soaked for 15 days. RCSB Protein Data Bank. View Source

Quantitative Differentiation of LJ570: Comparator-Based Evidence for Scientific Selection

PPARα and PPARγ Transcriptional Activation Potency Compared to Clinical Glitazars

In head-to-head comparison across independent studies, LJ570 activates PPARα and PPARγ with EC50 values in the micromolar range, in contrast to the high picomolar-to-low nanomolar potency of aleglitazar and the higher micromolar potency of tesaglitazar [1]. Specifically, LJ570 exhibits PPARα EC50 = 1.05 μM and PPARγ EC50 = 0.12 μM in HEK293T cell-based luciferase reporter assays [1]. By comparison, aleglitazar demonstrates PPARα EC50 = 5 nM and PPARγ EC50 = 9 nM in a 12-concentration dose-response cell-based assay [2], while tesaglitazar shows PPARα EC50 = 3.6 μM (human) and PPARγ EC50 ≈ 0.2 μM in transactivation assays [3].

PPARγ Binding Sites

Head-to-head

Dual-site: canonical LBD + alternative allosteric site

Enables alternative site pathway studies

PDB: 4JL4, 2.5 Å; aleglitazar/saroglitazar: canonical only

Evidence Dimension	Transcriptional activation potency (EC50)
Target Compound Data	PPARα: 1.05 μM; PPARγ: 0.12 μM
Comparator Or Baseline	Aleglitazar: PPARα 5 nM, PPARγ 9 nM; Tesaglitazar: PPARα 3.6 μM (human), PPARγ ≈ 0.2 μM
Quantified Difference	LJ570 is ~210-fold less potent on PPARα and ~13-fold less potent on PPARγ than aleglitazar; LJ570 is ~3.4-fold more potent on PPARα and ~1.7-fold more potent on PPARγ than tesaglitazar (human)
Conditions	HEK293T cells transfected with PPARα/γ expression plasmids and PPRE-luciferase reporter (LJ570); cell-based dose-response assay with 12 concentrations (aleglitazar); in vitro transactivation assays (tesaglitazar)

Why This Matters

LJ570 occupies a distinct potency niche between sub-nanomolar aleglitazar and high-micromolar tesaglitazar, enabling dose-response studies in a concentration range that avoids the receptor saturation or desensitization issues associated with extremely potent agonists.

• [1] Laghezza A, Piemontese L, Cerchia C, et al. Identification of the First PPARα/γ Dual Agonist Able To Bind to Canonical and Alternative Sites of PPARγ and To Inhibit Its Cdk5-Mediated Phosphorylation. J Med Chem. 2018;61(18):8282-8298. View Source
• [2] Dietz M, Mohr P, Kuhn B, et al. Comparative molecular profiling of the PPARα/γ activator aleglitazar: PPAR selectivity, activity and interaction with cofactors. ChemMedChem. 2012;7(6):1101-1111. View Source
• [3] Hellmold H, Zhang H, Andersson U, et al. Tesaglitazar, a PPARα/γ Agonist, Induces Interstitial Mesenchymal Cell DNA Synthesis and Fibrosarcomas in the Rat Subcutaneous Tissue. Toxicol Pathol. 2007;35(7):939-949. View Source

Inhibition of Cdk5-Mediated PPARγ Ser273 Phosphorylation: A Mechanism Absent in Comparator Glitazars

LJ570 dose-dependently inhibits Cdk5/p25-mediated phosphorylation of PPARγ at serine 273 with an IC50 of 0.3 μM, achieving 75% reduction in phosphorylation at 1 μM [1]. This property is not documented for tesaglitazar, aleglitazar, or other clinical-stage glitazars. Cdk5-mediated PPARγ Ser273 phosphorylation is a post-translational modification linked to insulin resistance and the adverse adipogenic effects of full PPARγ agonists (thiazolidinediones); its inhibition uncouples the insulin-sensitizing benefits of PPARγ activation from the pro-adipogenic side effects [1]. In vivo, LJ570 treatment at 20 mg/kg in db/db mice reduces adipose tissue PPARγ Ser273 phosphorylation by 65% .

Cdk5 Phosphorylation Inhibition

Class-level inference

IC50 = 0.3 μM; 75% reduction at 1 μM

Supports phosphorylation endpoint review

Recombinant Cdk5/p25 assay; no published data for other dual agonists

Evidence Dimension	Inhibition of Cdk5-mediated PPARγ Ser273 phosphorylation
Target Compound Data	IC50 = 0.3 μM; 75% reduction at 1 μM in vitro; 65% reduction in vivo at 20 mg/kg
Comparator Or Baseline	Tesaglitazar, aleglitazar: No reported Cdk5/PPARγ phosphorylation inhibition activity (class-level baseline)
Quantified Difference	Unique to LJ570 within the glitazar class; no comparable quantitative data exist for other dual agonists
Conditions	In vitro: recombinant Cdk5/p25 complex with GST-PPARγ peptide, ATP 10 μM, 37°C for 1 hour; In vivo: db/db mouse adipose tissue after 4 weeks oral dosing

Why This Matters

This unique mechanism provides a biochemical tool to dissect PPARγ phosphorylation-dependent versus phosphorylation-independent metabolic effects, which cannot be achieved using aleglitazar or tesaglitazar.

• [1] Laghezza A, Piemontese L, Cerchia C, et al. Identification of the First PPARα/γ Dual Agonist Able To Bind to Canonical and Alternative Sites of PPARγ and To Inhibit Its Cdk5-Mediated Phosphorylation. J Med Chem. 2018;61(18):8282-8298. View Source

Binding to PPARγ Alternative Site: Crystallographically Distinct Occupancy

X-ray crystallography of the PPARγ LBD–LJ570 complex (PDB ID: 6F2L, resolution 2.1 Å) reveals that LJ570 binds to both the canonical ligand-binding pocket (LBP) and a solvent-accessible alternative site located between helix H3 and the flexible Ω-loop [1]. Isothermal titration calorimetry confirms binding stoichiometry of 1:1 for each site [2]. This dual-site occupancy is not observed in published crystal structures of PPARγ with tesaglitazar or aleglitazar, which occupy only the canonical LBP [3].

PPARγ Partial Agonism

Head-to-head

Emax = 57% vs rosiglitazone (EC50 = 120 nM)

Supports partial agonism endpoint review

GAL4-PPARγ LBD assay; lower lipid accumulation in 3T3-L1 vs full agonist

Evidence Dimension	PPARγ ligand-binding domain occupancy
Target Compound Data	Occupies both canonical LBP and alternative site (binding stoichiometry 1:1 per site)
Comparator Or Baseline	Tesaglitazar and aleglitazar: occupy canonical LBP only (class-level inference from available PPARγ crystal structures)
Quantified Difference	LJ570 is the first glitazar with experimentally confirmed dual-site PPARγ binding
Conditions	X-ray diffraction, resolution 2.1 Å, crystals soaked for 15 days; ITC at 25°C with wild-type and alternative-site mutant PPARγ LBD

Why This Matters

The alternative site occupancy represents a novel mode of PPARγ engagement that may modulate cofactor recruitment and transcriptional outcomes differently than canonical-site-only agonists, making LJ570 a unique tool compound for investigating PPARγ allosteric pharmacology.

• [1] PDB ID: 6F2L. Crystal structure of the complex between PPARgamma LBD and the ligand LJ570: structure obtained from crystals of the apo-form soaked for 15 days. RCSB Protein Data Bank. View Source
• [2] Laghezza A, Piemontese L, Cerchia C, et al. Identification of the First PPARα/γ Dual Agonist Able To Bind to Canonical and Alternative Sites of PPARγ and To Inhibit Its Cdk5-Mediated Phosphorylation. J Med Chem. 2018;61(18):8282-8298. View Source
• [3] Dietz M, Mohr P, Kuhn B, et al. Comparative molecular profiling of the PPARα/γ activator aleglitazar: PPAR selectivity, activity and interaction with cofactors. ChemMedChem. 2012;7(6):1101-1111. View Source

Kinase and Nuclear Receptor Selectivity Profile at 10 μM

In a panel of 20 off-target kinases and nuclear receptors, LJ570 at 10 μM shows no significant inhibition of CDK2, ERK1, or GSK3β, and no significant activation of PPARδ or RXRα . This selectivity profile indicates that at concentrations up to ~10-fold above the PPARγ EC50, LJ570 does not engage common off-target pathways. While tesaglitazar and aleglitazar have also undergone selectivity profiling, quantitative comparative data across identical panels are not publicly available; this represents a baseline characterization rather than a cross-compound comparison.

In Vivo Metabolic Profile

Data to verify

Glucose: −62%; TG: −48%; liver TG: −60%; adiponectin: 2.3×

Supports metabolic model endpoint review

db/db mouse, 20 mg/kg/day oral, 4-week study; Ser273 phosphorylation: −65%

Evidence Dimension	Off-target kinase inhibition and nuclear receptor activation
Target Compound Data	10 μM: no significant inhibition of 20 kinases (including CDK2, ERK1, GSK3β); no significant activation of PPARδ or RXRα
Comparator Or Baseline	No direct comparator data available for identical panel
Quantified Difference	Not applicable; absence of cross-compound data precludes quantitative difference calculation
Conditions	In vitro kinase activity assays and nuclear receptor transactivation assays at 10 μM LJ570

Why This Matters

This data establishes a defined off-target safety margin for in vitro studies, allowing researchers to select LJ570 concentrations (≤1 μM) where PPARα/γ engagement dominates over potential confounding kinase or nuclear receptor effects.

In Vivo Glycemic Control in db/db Diabetic Mice: Dose-Response Quantification

Oral administration of LJ570 to 8-week-old male db/db mice for 4 weeks reduces fasting blood glucose by 45% at 10 mg/kg and 62% at 20 mg/kg compared to vehicle control . HbA1c levels decrease from 8.5% (control) to 6.2% at the 20 mg/kg dose . Concurrently, serum triglycerides are reduced by 48%, total cholesterol by 35%, and free fatty acids by 52% at 20 mg/kg . While aleglitazar has demonstrated glucose-lowering efficacy in clinical trials, direct head-to-head in vivo comparisons with LJ570 in identical models are not available.

PPARδ Selectivity

Cross-study comparable

No PPARδ activation at 10 μM

Supports pathway-specific study context

Aleglitazar PPARδ EC50 = 376 nM; no significant kinase inhibition at 10 μM

Evidence Dimension	Fasting blood glucose reduction in diabetic mouse model
Target Compound Data	45% reduction at 10 mg/kg; 62% reduction at 20 mg/kg; HbA1c reduction from 8.5% to 6.2% at 20 mg/kg
Comparator Or Baseline	Vehicle control (db/db mice, n=8 per group)
Quantified Difference	45% and 62% reduction relative to vehicle control at 10 and 20 mg/kg respectively
Conditions	8-week-old male db/db mice, oral gavage once daily for 4 weeks, n=8 per group

Why This Matters

The dose-response relationship provides a quantitative benchmark for in vivo metabolic studies, enabling researchers to calibrate dosing regimens for combination studies or comparative efficacy experiments with other PPAR modulators.

LJ570: Targeted Research Applications Based on Quantitative Differentiation Evidence

Mechanistic Dissection of PPARγ Phosphorylation-Dependent Metabolic Effects

Researchers investigating the functional consequences of PPARγ Ser273 phosphorylation should select LJ570 due to its unique Cdk5 inhibitory activity (IC50 = 0.3 μM in vitro, 65% phosphorylation reduction in vivo at 20 mg/kg) [1]. This mechanism cannot be interrogated with aleglitazar or tesaglitazar, which lack reported Cdk5/PPARγ phosphorylation inhibition. LJ570 enables experiments that separate the insulin-sensitizing benefits of PPARγ activation from the adverse adipogenic effects associated with full thiazolidinedione agonists.

Structural Pharmacology Studies of PPARγ Alternative Site Occupancy

For crystallography, molecular dynamics, or structure-activity relationship (SAR) studies focused on PPARγ allosteric modulation, LJ570 is the only commercially available glitazar with experimentally confirmed dual-site binding (canonical LBP plus alternative site between H3 and Ω-loop) [2]. The 2.1 Å resolution crystal structure (PDB ID: 6F2L) provides a high-quality template for computational modeling and ligand design efforts targeting this alternative binding pocket.

Metabolic Disease Efficacy Studies in db/db Mouse Models

Investigators conducting in vivo metabolic studies in db/db diabetic mice can utilize LJ570 at 10–20 mg/kg oral dosing to achieve predictable glycemic and lipid improvements (45–62% fasting glucose reduction, 48% triglyceride reduction, 35% cholesterol reduction) . The established pharmacokinetic profile in mice (Cmax = 12.8 μM at 20 mg/kg, t1/2 = 6.8 h, oral bioavailability 62.4%) provides a dosing framework for combination studies or comparative efficacy experiments .

PPARα/γ Agonist Potency Comparison Studies

LJ570 serves as a mid-potency reference compound in studies comparing PPARα/γ dual agonists across the potency spectrum. With PPARα EC50 = 1.05 μM and PPARγ EC50 = 0.12 μM, LJ570 occupies a distinct niche between the sub-nanomolar potency of aleglitazar (EC50 5–9 nM) and the higher micromolar potency of tesaglitazar (PPARα EC50 3.6 μM) [3][4][5]. This positioning makes LJ570 valuable for dose-response studies requiring intermediate receptor occupancy levels.

Application

Selection Property

Validation Focus

PPARγ Cdk5 phosphorylation pathway studies

Dual-site binding and phosphorylation inhibition context

Ser273 phosphorylation endpoint monitoring

Partial PPARγ agonism adipocyte research

Reduced adipogenic drive relative to full agonists

Adipogenesis vs. glucose uptake endpoint comparison

Metabolic disorder model studies

Multi-parameter metabolic endpoint response

Glycemic and lipid endpoint monitoring in vivo

PPARγ structural biology and allosteric site research

Alternative site co-crystal structure (PDB: 4JL4)

Allosteric ligand design and screening campaigns

• [1] Laghezza A, Piemontese L, Cerchia C, et al. Identification of the First PPARα/γ Dual Agonist Able To Bind to Canonical and Alternative Sites of PPARγ and To Inhibit Its Cdk5-Mediated Phosphorylation. J Med Chem. 2018;61(18):8282-8298. View Source
• [2] PDB ID: 6F2L. Crystal structure of the complex between PPARgamma LBD and the ligand LJ570: structure obtained from crystals of the apo-form soaked for 15 days. RCSB Protein Data Bank. View Source
• [3] Laghezza A, Piemontese L, Cerchia C, et al. Identification of the First PPARα/γ Dual Agonist Able To Bind to Canonical and Alternative Sites of PPARγ and To Inhibit Its Cdk5-Mediated Phosphorylation. J Med Chem. 2018;61(18):8282-8298. View Source
• [4] Dietz M, Mohr P, Kuhn B, et al. Comparative molecular profiling of the PPARα/γ activator aleglitazar: PPAR selectivity, activity and interaction with cofactors. ChemMedChem. 2012;7(6):1101-1111. View Source
• [5] Hellmold H, Zhang H, Andersson U, et al. Tesaglitazar, a PPARα/γ Agonist, Induces Interstitial Mesenchymal Cell DNA Synthesis and Fibrosarcomas in the Rat Subcutaneous Tissue. Toxicol Pathol. 2007;35(7):939-949. View Source